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Compound of Interest

Compound Name: Batoprazine

Cat. No.: B035288

For Researchers, Scientists, and Drug Development Professionals

Introduction

Batoprazine is a phenylpiperazine derivative that acts as a selective agonist for the serotonin
5-HT1A and 5-HT1B receptors. These receptors are G-protein coupled receptors (GPCRS)
primarily coupled to the Gi/o signaling pathway. Activation of these receptors typically leads to
the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (CAMP) levels.
Additionally, stimulation of 5-HT1A and 5-HT1B receptors can trigger other signaling cascades,
including the activation of the mitogen-activated protein kinase (MAPK) pathway, specifically
the extracellular signal-regulated kinase (ERK).

These application notes provide detailed protocols for in vitro cell culture assays to characterize
the pharmacological effects of Batoprazine on cells expressing 5-HT1A and 5-HT1B receptors.
The protocols cover the assessment of cell viability, and the quantification of downstream
signaling events such as cAMP modulation and ERK phosphorylation.

Data Presentation

While specific in vitro quantitative data for Batoprazine is not readily available in the public
domain, data for the structurally and functionally similar 5-HT1A/1B receptor agonist,
Eltoprazine, can be used as a reference for experimental design. The following table
summarizes the binding affinity of Eltoprazine for the human 5-HT1A and 5-HT1B receptors.
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Compound Receptor Parameter Value (nM)
Eltoprazine 5-HT1A Ki 40[1]
Eltoprazine 5-HT1B Ki 52[1]

*Note: Eltoprazine is a close structural and functional analog of Batoprazine.[2] This data is
provided as a reference for designing concentration ranges for Batoprazine in the described

assays.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways activated by Batoprazine and the
general experimental workflows for the assays described in this document.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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